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Compound of Interest

Compound Name: 1-Hexadecanethiol

Cat. No.: B1214605

An In-depth Technical Guide to the Chemical and Physical Properties of 1-Hexadecanethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 1-Hexadecanethiol. The information is curated for researchers, scientists, and
professionals in drug development who utilize this long-chain alkanethiol in their work,
particularly in the formation of self-assembled monolayers (SAMs) and surface
functionalization.

Core Chemical and Physical Properties

1-Hexadecanethiol, also known as cetyl mercaptan, is a colorless liquid or solid with a
characteristic strong odor.[1] It is a combustible liquid that is practically insoluble in water.[2]

Table 1: General Chemical Information
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Property Value

Chemical Name 1-Hexadecanethiol

Cetyl mercaptan, Hexadecyl mercaptan, n-

Synenyms Hexadecanethiol

CAS Number 2917-26-2[1]

Molecular Formula Ci6H34S

Molecular Weight 258.51 g/mol [3][4]

SMILES CCCcccceececececececececs[3)e]

inChi 1S/C16H34S/c1-2-3-4-5-6-7-8-9-10-11-12-13-

14-15-16-17/h17H,2-16H2,1H3[3][5]

Table 2: Physical Properties
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Property Value Source

Appearance Colorless Iifquid or solid (below 1
64-68°F) with a strong odor.

Melting Point 18-20 °C (64.4 - 68 °F) [2][51[6]

Boiling Point 184-191 °C at 7 mmHg [31[5][6]

334 °C [2]

Density 0.84 g/mL at 25 °C [3][5]

0.85 g/cm3 (2]

Vapor Pressure 0.1 mmHg [1]

[6]

Flash Point 101 °C (213.8 °F) - closed cup
135 °C (275 °F) [2]
Refractive Index n20/D 1.462

[3][5]

Solubility

Insoluble in water.[1][2]
Soluble in organic solvents like

ether and chloroform.[7]

Table 3: Spectroscopic Data

Technique Description
1H NMR Spectra are available for 1-Hexadecanethiol.
13C NMR Spectra are available for 1-Hexadecanethiol.

Mass Spectrometry

Mass spectra (electron ionization) are available

for 1-Hexadecanethiol.[8]

Infrared (IR) Spectroscopy

IR spectra are available for 1-Hexadecanethiol.

Experimental Protocols
Synthesis of 1-Hexadecanethiol
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A common method for the synthesis of 1-Hexadecanethiol is the reaction of 1-
bromohexadecane with thiourea.[2]

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 1-bromohexadecane in a suitable solvent such as ethanol.

« Addition of Thiourea: Add an equimolar amount of thiourea to the solution.

o Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC).

o Hydrolysis: After the reaction is complete, cool the mixture and add a solution of a strong
base, such as sodium hydroxide, to hydrolyze the intermediate isothiouronium salt.

« |solation: The resulting 1-Hexadecanethiol can be isolated by extraction with an organic
solvent (e.g., diethyl ether or hexane), followed by washing the organic layer with water and
brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium
sulfate), filter, and remove the solvent under reduced pressure. The crude product can be
further purified by distillation or chromatography.

Reactants

1-Bromohexadecane Reaction Process Purification
. Intermediate . . e :
» | Reaction in Ethanol (Reflux) Hydrolysis (NaOH) Extraction Distillation/Chromatography 1-Hexadecanethiol

Click to download full resolution via product page

Synthesis of 1-Hexadecanethiol Workflow
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Formation of Self-Assembled Monolayers (SAMs) on
Gold

1-Hexadecanethiol is widely used to form well-ordered self-assembled monolayers on gold
surfaces.[9] The thiol group has a strong affinity for gold, leading to the spontaneous formation
of a dense and stable monolayer.

Methodology:
e Substrate Preparation:
o Use a clean gold substrate (e.g., gold-coated silicon wafer or glass slide).

o Clean the substrate to remove any organic contaminants. A common cleaning procedure
involves sonicating the substrate in a series of solvents such as acetone, isopropanol, and
deionized water, followed by drying under a stream of nitrogen. Piranha solution (a mixture
of sulfuric acid and hydrogen peroxide) can also be used for rigorous cleaning, but
requires extreme caution.

Thiol Solution Preparation:

o Prepare a dilute solution of 1-Hexadecanethiol (typically 1-10 mM) in a high-purity
solvent, such as ethanol.

Immersion:

o Immerse the clean gold substrate into the thiol solution. The immersion time can range
from a few minutes to several hours, with longer immersion times generally leading to
more ordered monolayers. The process is often carried out at room temperature.

Rinsing:

o After immersion, remove the substrate from the solution and rinse it thoroughly with the
same solvent (e.g., ethanol) to remove any non-specifically adsorbed molecules.

Drying:
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o Dry the substrate with a gentle stream of inert gas, such as nitrogen or argon.

e Characterization:

o The quality and properties of the SAM can be characterized using various surface-
sensitive techniques, including:

Contact Angle Goniometry: To determine the hydrophobicity of the surface.
» Ellipsometry: To measure the thickness of the monolayer.

» X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and
chemical states of the surface.

= Atomic Force Microscopy (AFM): To visualize the surface morphology and packing of
the monolayer.

» Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups
present in the monolayer.
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Preparation

Clean Gold Substrate 1-Hexadecanethiol Solution (Ethanol)
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1-Hexadecanethiol SAM on Gold

Contact Angle Ellipsometry

Click to download full resolution via product page

SAM Formation and Characterization Workflow

Safety and Handling

1-Hexadecanethiol is a combustible liquid and should be handled with appropriate safety
precautions. It has a strong, unpleasant odor and can cause irritation to the eyes, skin, and
respiratory system.[1] Ingestion may cause nausea and vomiting.
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e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,
and a lab coat when handling this chemical.[6] Work in a well-ventilated area or under a
chemical fume hood.

o Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents, acids,
and bases.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

This guide provides a foundational understanding of 1-Hexadecanethiol for its effective and
safe use in research and development. For more detailed information, always refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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